Cas no 2228531-78-8 (tert-butyl N-4-methoxy-3-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate)

Technical Introduction: tert-Butyl N-4-methoxy-3-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate is a specialized carbamate derivative featuring a trifluoromethyl and hydroxyl-substituted propyl group on a methoxyphenyl backbone. This compound is of interest in medicinal and synthetic chemistry due to its structural motifs, which include a tert-butoxycarbonyl (Boc) protecting group, a methoxy substituent, and a chiral trifluorohydroxypropyl moiety. The presence of these functional groups enhances its utility as an intermediate in the synthesis of bioactive molecules, particularly in the development of pharmaceuticals targeting CNS disorders or inflammation. Its trifluoromethyl group contributes to metabolic stability, while the hydroxyl group offers a handle for further derivatization. The Boc group ensures compatibility with standard peptide coupling conditions.
tert-butyl N-4-methoxy-3-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate structure
2228531-78-8 structure
Product Name:tert-butyl N-4-methoxy-3-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate
CAS No:2228531-78-8
MF:C15H20F3NO4
MW:335.318815231323
CID:5883874
PubChem ID:165691907
Update Time:2025-05-22

tert-butyl N-4-methoxy-3-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-4-methoxy-3-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate
    • tert-butyl N-[4-methoxy-3-(3,3,3-trifluoro-2-hydroxypropyl)phenyl]carbamate
    • 2228531-78-8
    • EN300-1887773
    • Inchi: 1S/C15H20F3NO4/c1-14(2,3)23-13(21)19-10-5-6-11(22-4)9(7-10)8-12(20)15(16,17)18/h5-7,12,20H,8H2,1-4H3,(H,19,21)
    • InChI Key: KJUQOIXVJRNEKR-UHFFFAOYSA-N
    • SMILES: FC(C(CC1C(=CC=C(C=1)NC(=O)OC(C)(C)C)OC)O)(F)F

Computed Properties

  • Exact Mass: 335.13444261g/mol
  • Monoisotopic Mass: 335.13444261g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 67.8Ų

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tert-butyl N-4-methoxy-3-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate Related Literature

Additional information on tert-butyl N-4-methoxy-3-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-methoxy-3-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate (CAS No. 2228531-78-8)

The compound tert-butyl N-4-methoxy-3-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate (CAS No. 2228531-78-8) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl group, methoxy substituent, and trifluoro-2-hydroxypropyl moiety, make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and material science.

One of the key reasons for the growing attention toward tert-butyl N-4-methoxy-3-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate is its relevance in addressing modern challenges such as sustainable synthesis and green chemistry. With the rise of environmental concerns, scientists are exploring ways to optimize the production of such compounds using eco-friendly methods. The incorporation of fluorine atoms in its structure also aligns with the current trend of developing fluorinated compounds for enhanced bioactivity and stability, a topic frequently searched in academic databases and AI-driven research tools.

The carbamate functional group in this compound is particularly noteworthy. Carbamates are widely studied for their versatility in medicinal chemistry, often serving as protective groups or pharmacophores. The presence of the hydroxypropyl segment further enhances its reactivity, making it a candidate for derivatization in multi-step synthetic pathways. This adaptability is crucial for researchers working on targeted drug delivery systems, a hot topic in contemporary pharmaceutical innovation.

From a technical perspective, the synthesis of tert-butyl N-4-methoxy-3-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate involves meticulous control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize this compound, addressing the demand for precise quality control in chemical manufacturing. These methods are frequently queried in search engines by professionals seeking advanced analytical protocols.

In addition to its pharmaceutical potential, this compound has garnered interest in material science, particularly in the development of high-performance polymers and specialty coatings. The trifluoromethyl group contributes to thermal and chemical resistance, properties highly valued in industrial applications. This dual applicability in both life sciences and materials engineering underscores its interdisciplinary significance.

As the scientific community continues to explore tert-butyl N-4-methoxy-3-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate, its role in precision medicine and smart materials is expected to expand. Future research may focus on optimizing its synthetic routes, exploring novel derivatives, and evaluating its efficacy in biological systems. For researchers and manufacturers, staying updated on the latest developments related to this compound is essential for leveraging its full potential.

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